Cas no 2228427-75-4 (1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-ol)

• Product Name: 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-ol
• CAS No: 2228427-75-4
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 5934947
• PubChem ID: 165629586
• Update Time: 2025-10-29

1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-ol
• EN300-1953923
• 1-[2-(dimethylamino)pyridin-3-yl]-2,2-difluoroethan-1-ol
• 2228427-75-4

• Inchi： 1S/C9H12F2N2O/c1-13(2)9-6(4-3-5-12-9)7(14)8(10)11/h3-5,7-8,14H,1-2H3
• InChI Key： UEAUUEIVUVIJPK-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CN=C1N(C)C)O)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.4Ų

Additional information on 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-ol

Comprehensive Overview of 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-ol (CAS No. 2228427-75-4)

The compound 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-ol (CAS No. 2228427-75-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoroethyl group and a dimethylamino substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-ol aligns with this trend, as its difluoro moiety improves lipophilicity and membrane permeability. This property is critical for optimizing drug candidates, especially in oncology and CNS disorders. A growing number of studies highlight its utility in fragment-based drug design, where its pyridine core serves as a versatile scaffold.

The synthesis of CAS No. 2228427-75-4 involves multi-step organic transformations, including nucleophilic substitution and fluorination reactions. Advanced techniques like HPLC and NMR are employed to ensure high purity, a key factor for reproducibility in preclinical studies. Industry experts frequently search for "synthetic routes for difluoroethyl pyridines" or "applications of dimethylamino pyridine derivatives," reflecting the compound's relevance in modern chemistry.

Beyond pharmaceuticals, 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-ol has potential applications in material science. Its ability to form hydrogen bonds and coordinate with metals makes it a candidate for designing functional polymers or catalysts. Environmental considerations also play a role; researchers are exploring greener synthetic methods to produce such fluorinated building blocks with reduced waste.

Safety and handling of CAS No. 2228427-75-4 adhere to standard laboratory protocols. While not classified as hazardous, proper ventilation and PPE are recommended during handling. The compound's stability under various conditions is a common query, with searches like "storage conditions for fluorinated pyridines" trending in scientific forums.

In summary, 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-ol represents a cutting-edge tool for medicinal chemists and material scientists. Its dual functionality—combining a basic dimethylamino group with electron-withdrawing fluorine atoms—enables diverse applications, from targeted therapeutics to advanced materials. As the scientific community prioritizes sustainable chemistry and precision medicine, this compound is poised to remain a focal point of innovation.